Cas no 113496-13-2 (3-(2-Methoxy-2-oxoethoxy)benzoic Acid)

• Product Name: 3-(2-Methoxy-2-oxoethoxy)benzoic Acid
• CAS No: 113496-13-2
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 3626360
• PubChem ID: 13816141
• Update Time: 2025-10-12

3-(2-Methoxy-2-oxoethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-methoxy-2-oxoethoxy)-
• 3-(2-methoxy-2-oxoethoxy)benzoic acid
• 3-(2-methoxy-2-oxoethoxy)benzoicacid
• CS-0250545
• 113496-13-2
• 889-127-8
• G62627
• SCHEMBL874138
• Z227740792
• AKOS000185553
• DTXSID701285242
• EN300-51301
• 3-(2-Methoxy-2-oxoethoxy)benzoic Acid

• Inchi： 1S/C10H10O5/c1-14-9(11)6-15-8-4-2-3-7(5-8)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： HWVYHIGFOQWPMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OCC(OC)=O)=C1

Computed Properties

• Exact Mass: 210.05282342Da
• Monoisotopic Mass: 210.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 113-115 °C
• Boiling Point: 362.0±17.0 °C at 760 mmHg
• Flash Point: 144.0±14.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-Methoxy-2-oxoethoxy)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 3-(2-Methoxy-2-oxoethoxy)benzoic Acid

Introduction to 3-(2-Methoxy-2-oxoethoxy)benzoic Acid (CAS No. 113496-13-2)

3-(2-Methoxy-2-oxoethoxy)benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 113496-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of 3-(2-Methoxy-2-oxoethoxy)benzoic Acid, particularly the presence of a methoxy group and an ethoxymethylene oxo group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of 3-(2-Methoxy-2-oxoethoxy)benzoic Acid lies in its utility as a building block in medicinal chemistry. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant scaffolds. Recent advancements in drug discovery have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents. For instance, modifications at the aromatic ring and side chains can modulate binding affinity and selectivity, which are critical factors in designing drugs with improved efficacy and reduced side effects.

In the realm of synthetic chemistry, 3-(2-Methoxy-2-oxoethoxy)benzoic Acid serves as a versatile precursor for constructing more intricate molecular architectures. The methoxy group provides a handle for further functionalization via nucleophilic substitution or etherification reactions, while the oxo group at the ethylene bridge introduces polarity and hydrogen bonding capabilities. These features make it an attractive candidate for exploring new synthetic pathways and developing novel compounds with tailored properties.

Recent studies have demonstrated the potential of 3-(2-Methoxy-2-oxoethoxy)benzoic Acid in the development of anti-inflammatory and antioxidant agents. The benzoic acid core is well-documented for its role in modulating immune responses and scavenging reactive oxygen species. By incorporating this scaffold into drug candidates, researchers aim to exploit its inherent biological activity while enhancing pharmacokinetic profiles through structural optimization.

The compound's reactivity also makes it a valuable tool in mechanistic studies and catalytic processes. For example, its ability to participate in condensation reactions with amines or alcohols allows for the rapid assembly of heterocyclic compounds, which are prevalent in many biologically active molecules. Such transformations are often employed in library synthesis efforts aimed at identifying lead compounds for further development.

From a regulatory perspective, 3-(2-Methoxy-2-oxoethoxy)benzoic Acid (CAS No. 113496-13-2) is subject to standard chemical safety protocols due to its organic nature. While not classified as a hazardous material under typical conditions, proper handling procedures are essential to ensure safe laboratory practices. Storage conditions should be maintained at ambient temperature away from direct sunlight, and exposure should be minimized using standard personal protective equipment (PPE).

The pharmaceutical industry has shown particular interest in benzoic acid derivatives due to their broad spectrum of biological activities. Researchers are continuously exploring new derivatives of 3-(2-Methoxy-2-oxoethoxy)benzoic Acid to identify compounds with enhanced therapeutic profiles. Innovations in computational chemistry and high-throughput screening have accelerated this process by enabling rapid virtual screening and experimental validation.

One notable application of 3-(2-Methoxy-2-oxoethoxy)benzoic Acid is in the synthesis of enzyme inhibitors. The structural framework provides opportunities for selective binding to target enzymes, which is crucial for developing drugs that act on specific biological pathways. For example, modifications designed to improve solubility or metabolic stability can enhance drug-like properties, making such compounds more suitable for clinical translation.

The compound's role in material science is also emerging as an area of interest. Functionalized benzoic acid derivatives can contribute to the development of advanced materials with applications ranging from polymer additives to liquid crystals. The ability to fine-tune physical properties through structural modifications makes this class of compounds valuable for industrial applications.

In conclusion, 3-(2-Methoxy-2-oxoethoxy)benzoic Acid (CAS No. 113496-13-2) represents a multifaceted molecule with significant potential across multiple domains of chemistry and biology. Its unique structural features, combined with its reactivity and biological relevance, position it as a key intermediate in drug discovery, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.